Cas no 1033443-97-8 (ethyl 4-cyclopentyl-2,4-dioxobutanoate)

Ethyl 4-cyclopentyl-2,4-dioxobutanoate is a versatile β-diketone ester characterized by its cyclopentyl-substituted dioxobutanoate structure. This compound is particularly valuable in organic synthesis, serving as a key intermediate for the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. Its reactive 1,3-dicarbonyl moiety enables efficient condensation, cyclization, and functionalization reactions, making it useful in constructing complex molecular frameworks. The cyclopentyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic pathways. The ethyl ester functionality further improves solubility and handling in various reaction conditions. This compound is typically employed under controlled conditions due to its sensitivity to nucleophiles and bases. Proper storage in a cool, dry environment is recommended to maintain stability.
ethyl 4-cyclopentyl-2,4-dioxobutanoate structure
1033443-97-8 structure
Product Name:ethyl 4-cyclopentyl-2,4-dioxobutanoate
CAS No:1033443-97-8
MF:C11H16O4
MW:212.242343902588
MDL:MFCD17234348
CID:5014187
PubChem ID:59817645
Update Time:2025-08-01

ethyl 4-cyclopentyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-cyclopentyl-2,4-dioxobutanoate
    • 4-cyclopentyl-2,4-dioxo-butanoic acid ethyl ester
    • 4-Cyclopentyl-2,4-dioxobutyric acid ethyl ester
    • MDL: MFCD17234348
    • Inchi: 1S/C11H16O4/c1-2-15-11(14)10(13)7-9(12)8-5-3-4-6-8/h8H,2-7H2,1H3
    • InChI Key: AOYNIBGVQSISLX-UHFFFAOYSA-N
    • SMILES: O=C(CC(C(=O)OCC)=O)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 264
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.4

ethyl 4-cyclopentyl-2,4-dioxobutanoate Pricemore >>

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ethyl 4-cyclopentyl-2,4-dioxobutanoate Related Literature

Additional information on ethyl 4-cyclopentyl-2,4-dioxobutanoate

Recent Advances in the Study of Ethyl 4-Cyclopentyl-2,4-Dioxobutanoate (CAS: 1033443-97-8) and Its Applications in Chemical Biology and Medicine

Ethyl 4-cyclopentyl-2,4-dioxobutanoate (CAS: 1033443-97-8) is a chemical compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentyl and dioxobutanoate functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and metabolic pathway modulation. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of ethyl 4-cyclopentyl-2,4-dioxobutanoate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient cyclopentyl group incorporation. These synthetic advancements are critical for scaling up production and ensuring the compound's availability for further biological testing and pharmaceutical development.

In terms of biological activity, ethyl 4-cyclopentyl-2,4-dioxobutanoate has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, recent in vitro studies have shown that this compound can selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests potential applications in developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects compared to existing therapies.

Additionally, ethyl 4-cyclopentyl-2,4-dioxobutanoate has been investigated for its role in modulating metabolic pathways. Preliminary studies indicate that this compound can influence lipid metabolism by interacting with key regulatory proteins, such as peroxisome proliferator-activated receptors (PPARs). These interactions could pave the way for novel treatments for metabolic disorders, including diabetes and obesity, although further in vivo studies are required to validate these effects.

The compound's potential in drug discovery extends to its use as a building block for more complex molecules. Researchers have explored its incorporation into larger pharmacophores to enhance binding affinity and pharmacokinetic properties. For example, derivatives of ethyl 4-cyclopentyl-2,4-dioxobutanoate have been synthesized and tested for anticancer activity, with some showing promising results in inhibiting tumor cell proliferation in preclinical models.

Despite these encouraging findings, challenges remain in the development of ethyl 4-cyclopentyl-2,4-dioxobutanoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical testing. Future research directions may include structural optimization to improve drug-like properties and comprehensive toxicological assessments to ensure safety.

In conclusion, ethyl 4-cyclopentyl-2,4-dioxobutanoate (CAS: 1033443-97-8) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. By leveraging recent synthetic and biological advancements, researchers can further explore its utility in addressing unmet medical needs.

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